Cas no 877263-69-9 (1(2H)-Isoquinolinone, 4-bromo-7-methyl-)

• Product Name: 1(2H)-Isoquinolinone, 4-bromo-7-methyl-
• CAS No: 877263-69-9
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 1910864
• PubChem ID: 68222974
• Update Time: 2025-04-21

1(2H)-Isoquinolinone, 4-bromo-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 4-bromo-7-methyl-
• 877263-69-9
• 4-bromo-7-methyl-1,2-dihydroisoquinolin-1-one
• 1(2H)-Isoquinolinone,4-bromo-7-methyl-
• SCHEMBL12242058
• EN300-397712

• Inchi： 1S/C10H8BrNO/c1-6-2-3-7-8(4-6)10(13)12-5-9(7)11/h2-5H,1H3,(H,12,13)
• InChI Key： HAGSFEROIBJHAC-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C2C=C(C)C=CC=21)=O

Computed Properties

• Exact Mass: 236.97893Da
• Monoisotopic Mass: 236.97893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų